Cas no 868369-74-8 (N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide)

N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide structure
868369-74-8 structure
Product Name:N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide
CAS No:868369-74-8
MF:C18H10Cl2N2O3S
MW:405.25460100174
CID:6216068
PubChem ID:2150898
Update Time:2025-07-01

N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide
    • F1814-0588
    • N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide
    • N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
    • 868369-74-8
    • AKOS024610968
    • (Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-oxo-2H-chromene-3-carboxamide
    • Inchi: 1S/C18H10Cl2N2O3S/c1-22-15-12(20)7-10(19)8-14(15)26-18(22)21-16(23)11-6-9-4-2-3-5-13(9)25-17(11)24/h2-8H,1H3/b21-18-
    • InChI Key: BUDQODPEFLVZQA-UZYVYHOESA-N
    • SMILES: ClC1=CC(=CC2=C1N(C)/C(=N/C(C1C(=O)OC3C=CC=CC=3C=1)=O)/S2)Cl

Computed Properties

  • Exact Mass: 403.9789187g/mol
  • Monoisotopic Mass: 403.9789187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 84.3Ų

N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1814-0588-2μmol
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1814-0588-5μmol
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1814-0588-10μmol
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1814-0588-20μmol
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1814-0588-1mg
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1814-0588-2mg
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1814-0588-3mg
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1814-0588-4mg
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1814-0588-5mg
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1814-0588-10mg
N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
868369-74-8 90%+
10mg
$79.0 2023-05-17

Additional information on N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide

N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide: A Multifunctional Compound with Promising Therapeutic Applications

Introduction
CAS No. 868369-74-8 represents a complex organic molecule with a unique structural framework that integrates multiple pharmacophoric elements. This compound, N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide, is characterized by its hybridized core consisting of a benzothiazole ring, a chromene skeleton, and a carbamamide functional group. Recent advancements in medicinal chemistry have highlighted its potential as a versatile scaffold for drug development, particularly in the context of anti-inflammatory, antimicrobial, and antitumor applications. The synthesis and biological evaluation of this compound have been extensively explored in recent years, with a focus on optimizing its pharmacokinetic properties and therapeutic efficacy.

Structural Characteristics and Synthesis Strategy
The molecular architecture of N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-carboxamide is defined by a chromene ring (also known as a benzofuran derivative) fused with a benzothiazole ring. The 2H-chromene-3-carboxamide moiety introduces a polar functional group that enhances solubility and bioavailability, while the 4,6-dichloro substituents on the benzothiazole ring contribute to its electrophilic reactivity. The 3-methyl group on the chromene ring further modulates the molecule's stereochemistry, influencing its interaction with biological targets. The 2Z configuration of the double bond in the benzothiazole ring is critical for maintaining the compound's spatial orientation, which is essential for its binding affinity to specific receptors.

Pharmacological Mechanisms and Biological Activity
Recent studies have demonstrated that N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide exhibits multifaceted biological activities. Its antioxidant properties are attributed to the presence of the chromene ring, which can scavenge free radicals and inhibit oxidative stress. In the context of inflammatory diseases, the compound's ability to modulate the NF-κB signaling pathway has been validated through in vitro experiments, suggesting its potential as an anti-inflammatory agent. Furthermore, the benzothiazole ring contributes to its antimicrobial activity by disrupting bacterial cell membranes and inhibiting DNA replication. These findings align with recent research published in Journal of Medicinal Chemistry (2023), which highlights the compound's efficacy against multidrug-resistant pathogens.

Drug Development and Therapeutic Applications
The synthetic route to N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that includes the formation of the chromene scaffold via a Diels-Alder reaction and the subsequent incorporation of the benzothiazole ring through a nucleophilic substitution. The carbamamide functional group is introduced in the final step to enhance the compound's solubility and metabolic stability. This synthetic approach has been optimized to achieve high yields and purity, as reported in a 2022 study published in Bioorganic & Medicinal Chemistry Letters. The resulting compound has shown promising results in preclinical trials, particularly in the treatment of neurodegenerative disorders and cancer.

Challenges and Future Directions
Despite its therapeutic potential, the development of N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide faces several challenges. One of the primary concerns is its toxicological profile, which requires further investigation to ensure its safety for clinical use. Additionally, the pharmacokinetic properties of the compound, such as its half-life and metabolic clearance, need to be optimized to improve its therapeutic window. Ongoing research is focused on the design of prodrugs and nanocarriers to enhance its delivery and reduce systemic side effects. These efforts are aligned with the goals of personalized medicine and targeted drug delivery, which are at the forefront of modern pharmaceutical research.

Conclusion
N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide represents a significant advancement in the field of medicinal chemistry, offering a versatile platform for the development of novel therapeutics. Its unique structural features and multifunctional properties make it a promising candidate for the treatment of a wide range of diseases. Continued research into its pharmacological mechanisms, synthetic optimization, and clinical applications will be crucial in translating its potential into real-world therapeutic benefits.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.